![molecular formula C14H20N2O2 B6630884 4-amino-N-[[1-(2-methoxyethyl)cyclopropyl]methyl]benzamide](/img/structure/B6630884.png)
4-amino-N-[[1-(2-methoxyethyl)cyclopropyl]methyl]benzamide
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Overview
Description
4-amino-N-[[1-(2-methoxyethyl)cyclopropyl]methyl]benzamide, commonly known as AMBMP, is a chemical compound that belongs to the class of benzamides. It is a potent and selective inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth, differentiation, and apoptosis. AMBMP has been extensively studied for its potential therapeutic applications in cancer and other diseases.
Scientific Research Applications
AMBMP has been studied for its potential therapeutic applications in cancer, neurodegenerative diseases, and other disorders. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, including breast, prostate, and pancreatic cancer cells. AMBMP has also been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for cancer therapy.
Mechanism of Action
The mechanism of action of AMBMP involves the inhibition of the protein kinase CK2. This enzyme is involved in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting CK2, AMBMP can disrupt these processes and induce apoptosis in cancer cells. Moreover, CK2 is overexpressed in many cancer cells, making it an attractive target for cancer therapy.
Biochemical and Physiological Effects:
AMBMP has been shown to have several biochemical and physiological effects in vitro and in vivo. It can induce apoptosis in cancer cells by activating the caspase pathway, which is a key pathway for programmed cell death. AMBMP can also inhibit cell migration and invasion, which are important processes for cancer metastasis. Moreover, AMBMP has been found to modulate the activity of several signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of AMBMP for lab experiments is its selectivity for CK2. This allows researchers to study the specific effects of CK2 inhibition on different cellular processes. Moreover, AMBMP has been shown to have low toxicity in vitro and in vivo, making it a safe compound for research purposes. However, one of the limitations of AMBMP is its low solubility in water, which can affect its bioavailability and efficacy in vivo. Moreover, the synthesis of AMBMP is relatively complex and requires several steps, which can limit its availability for research purposes.
Future Directions
There are several future directions for the study of AMBMP. One of the areas of interest is the development of more potent and selective CK2 inhibitors based on the structure of AMBMP. Moreover, the combination of AMBMP with other anticancer agents could enhance its therapeutic efficacy and overcome drug resistance. Another area of interest is the study of the role of CK2 in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, and the potential therapeutic applications of CK2 inhibitors in these disorders. Finally, the development of novel drug delivery systems for AMBMP could improve its bioavailability and efficacy in vivo.
Synthesis Methods
The synthesis of AMBMP involves several steps, starting from the reaction of 1-(2-methoxyethyl)cyclopropane carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-aminobenzamide in the presence of a base to yield AMBMP. The overall yield of this process is around 30%.
Properties
IUPAC Name |
4-amino-N-[[1-(2-methoxyethyl)cyclopropyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-18-9-8-14(6-7-14)10-16-13(17)11-2-4-12(15)5-3-11/h2-5H,6-10,15H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEEFMKUWQFWCPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC1(CC1)CNC(=O)C2=CC=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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